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Compound of Interest

Compound Name: 9-Methyladenine 1-oxide

Cat. No.: B15375758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physicochemical properties and biological

activities of adenine and several of its key derivatives, including 9-methyladenine and adenine

N1-oxide. Due to the limited publicly available data on 9-Methyladenine 1-oxide, this guide

focuses on a comparative analysis of well-characterized adenine analogs to provide a valuable

resource for researchers in the field. The information presented is collated from various

published sources and is intended to support independent verification and further research.

Physicochemical Properties
The fundamental properties of a compound dictate its biological interactions and potential

applications. The following table summarizes key physicochemical data for adenine, 9-

methyladenine, and provides context for adenine N1-oxide based on available information for

related N-oxide nucleotides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15375758?utm_src=pdf-interest
https://www.benchchem.com/product/b15375758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15375758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Adenine 9-Methyladenine
Adenine N1-oxide
(nucleotide)

Molecular Formula C₅H₅N₅ C₆H₇N₅
C₁₀H₁₂N₅O₈P (for

AMP 1-oxide)

Molar Mass 135.13 g/mol 149.15 g/mol
365.21 g/mol (for AMP

1-oxide)

Melting Point
360-365 °C

(decomposes)[1]
~300 °C Not available

Acidity (pKa)
4.15 (N1-H), 9.80 (N9-

H)[1]

N10 site: ~pKa of

adenine's N10 site[2]
Not available

Structure
A purine nucleobase.

[1]

Adenine with a methyl

group at the N9

position.[3][4]

Adenine nucleotide

with an oxygen atom

on the N1 position of

the adenine ring.[5]

Biological Activity and Significance
Adenine and its derivatives are central to a vast array of biological processes, from genetic

information storage to cellular signaling. Methylation and N-oxidation of adenine can

significantly alter its biological function.

Adenine: As a fundamental component of DNA and RNA, adenine is crucial for genetic coding.

[1] It is also a key part of adenosine triphosphate (ATP), the primary energy currency of the cell,

and cofactors like NAD and FAD.[6] Adenine itself can act as a signaling molecule in the

kidney.[7]

9-Methyladenine: This derivative, with a methyl group at the N9 position, is a useful tool in

research to probe the structural and functional roles of adenine. For instance, it has been used

in studies of adenosine receptors.[8] In vitro metabolism studies have shown that 9-

methyladenine can undergo N-demethylation by hepatic microsomes in some species, but N-

oxidation was not detected.[9]
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Adenine N1-oxide: The N-oxidation of adenine at the N1 position disrupts the Watson-Crick

base pairing face. Adenine N1-oxide nucleotides have been shown to be substrates for various

phosphotransferases but are not recognized by the mitochondrial translocase system.[5] This

modification can have significant implications for DNA and RNA structure and function.

Other Biologically Important Adenine Derivatives:

N1-methyladenosine (m1A): This modification is a prevalent post-transcriptional modification

in RNA, influencing RNA stability, structure, and protein-RNA interactions.[10] It plays a

critical role in various biological processes and has been implicated in diseases like cancer.

[10][11][12][13][14]

N3-methyladenine (3-mA): This is a cytotoxic DNA lesion often induced by alkylating agents.

[15][16][17][18] Its presence can block DNA replication, leading to cell death, which is a

mechanism explored in cancer therapy.[15][16]

N6-methyladenosine (m6A): The most abundant internal modification in eukaryotic mRNA,

m6A is a dynamic and reversible modification that plays a crucial role in regulating gene

expression.[19] It is involved in numerous biological processes, and its dysregulation is

linked to various diseases, including cancer.[19][20][21][22][23]

Experimental Protocols
This section outlines general methodologies for the synthesis and analysis of adenine

derivatives, based on published literature.

Synthesis of Adenine N1-oxide Nucleotides
A common method for the N-oxidation of adenine nucleotides involves the use of a peroxy acid,

such as monopermaleic acid.[5]

Protocol:

Dissolve the adenine nucleotide (e.g., AMP, ADP, or ATP) in an aqueous solution at a neutral

pH.

Add a solution of monopermaleic acid to the nucleotide solution.
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Allow the reaction to proceed at room temperature, monitoring the progress by a suitable

method (e.g., thin-layer chromatography or HPLC).

Upon completion, purify the resulting adenine 1-oxide nucleotide using chromatographic

techniques, such as ion-exchange chromatography.[5]

Characterize the final product using spectroscopic methods like UV-Vis, NMR, and mass

spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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